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molecular formula C9H7NO2S B8765782 2-Methoxybenzoyl isothiocyanate CAS No. 122194-69-8

2-Methoxybenzoyl isothiocyanate

Cat. No. B8765782
CAS RN: 122194-69-8
M. Wt: 193.22 g/mol
InChI Key: HOQPANLRGFSQGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07135466B2

Procedure details

2-Methoxy-1-benzenecarbonyl isothiocyanate was prepared using commercially available 2-methoxy-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 2-methoxy-1-benzenecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (65 mg, yield 80%).
Name
2-methoxy-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Reaction Step One
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline
Quantity
50 mg
Type
reactant
Reaction Step Two
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
2-methoxy-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
2-Methoxy-1-benzenecarbonyl isothiocyanate
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
COC1C=CC=CC=1C(Cl)=O.[CH3:12][O:13][C:14]1[CH:15]=[C:16]2[C:21](=[CH:22][C:23]=1[O:24][CH3:25])[N:20]=[CH:19][CH:18]=[C:17]2[O:26][C:27]1[CH:33]=[CH:32][C:30]([NH2:31])=[CH:29][C:28]=1[F:34].[CH3:35][O:36][C:37]1[CH:42]=[CH:41][CH:40]=[CH:39][C:38]=1[C:43]([N:45]=[C:46]=[S:47])=[O:44]>C1(C)C=CC=CC=1.C(O)C>[CH3:35][O:36][C:37]1[CH:42]=[CH:41][CH:40]=[CH:39][C:38]=1[C:43]([N:45]=[C:46]=[S:47])=[O:44].[CH3:12][O:13][C:14]1[CH:15]=[C:16]2[C:21](=[CH:22][C:23]=1[O:24][CH3:25])[N:20]=[CH:19][CH:18]=[C:17]2[O:26][C:27]1[CH:33]=[CH:32][C:30]([NH:31][C:46]([NH:45][C:43](=[O:44])[C:38]2[CH:39]=[CH:40][CH:41]=[CH:42][C:37]=2[O:36][CH3:35])=[S:47])=[CH:29][C:28]=1[F:34]

Inputs

Step One
Name
2-methoxy-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Smiles
COC1=C(C=CC=C1)C(=O)Cl
Step Two
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline
Quantity
50 mg
Type
reactant
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=C(C=C(N)C=C1)F
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
2-methoxy-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=C(C=CC=C1)C(=O)N=C=S
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O
Step Four
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Methoxy-1-benzenecarbonyl isothiocyanate
Type
product
Smiles
COC1=C(C=CC=C1)C(=O)N=C=S
Name
title compound
Type
product
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=C(C=C(C=C1)NC(=S)NC(C1=C(C=CC=C1)OC)=O)F
Measurements
Type Value Analysis
AMOUNT: MASS 65 mg
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.